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Compound of Interest

Compound Name: Cudraxanthone B

CAS No.: 84955-05-5

Cat. No.: B563145

Get Quote

Introduction
Cudraxanthone B is a prenylated xanthone found in plants of the Cudrania species,

particularly in the root bark of Cudrania tricuspidata.[1][2][3] This class of compounds is of

significant interest to the pharmaceutical and nutraceutical industries due to a wide range of

biological activities, including antioxidant, anti-inflammatory, and antitumor effects.[2][4][5][6] As

research into the therapeutic potential of cudraxanthone B and herbal products containing it

intensifies, the need for a robust and reliable analytical method for its quantification becomes

paramount.[2] This application note provides a detailed, validated protocol for the quantification

of cudraxanthone B in herbal extracts using High-Performance Liquid Chromatography

(HPLC).

The methodologies described herein are designed for researchers, scientists, and drug

development professionals, providing a comprehensive guide from sample preparation to data

analysis. The protocols are grounded in established analytical principles and adhere to the

validation guidelines set forth by the International Council for Harmonisation (ICH).[7][8][9][10]
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Molecular Formula: C₂₃H₂₂O₆[3]

Molecular Weight: 394.4 g/mol [3]

CAS Number: 84955-05-5[1]

Solubility: Soluble in DMSO, acetone, chloroform, dichloromethane, and ethyl acetate.[1]

Experimental Protocol
Materials and Reagents

Cudraxanthone B reference standard: (Purity ≥98%)

Acetonitrile: HPLC grade

Methanol: HPLC grade

Water: Deionized or HPLC grade

Formic acid: Analytical grade

Herbal matrix: Dried and powdered root bark of Cudrania tricuspidata

Syringe filters: 0.45 µm PTFE or nylon

Equipment
HPLC system with a UV-Vis or Diode Array Detector (DAD)

Analytical balance

Ultrasonic bath

Vortex mixer

Centrifuge

Volumetric flasks and pipettes
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Extraction of Cudraxanthone B from Herbal Matrix
The selection of an appropriate extraction solvent and method is critical for the efficient

recovery of the target analyte from the complex herbal matrix. Methanol is a common and

effective solvent for the extraction of xanthones.[11][12] Sonication is employed to enhance the

extraction efficiency by disrupting the plant cell walls.

Protocol:

Accurately weigh 1.0 g of the powdered herbal matrix into a 50 mL conical tube.

Add 25 mL of methanol to the tube.

Vortex for 1 minute to ensure thorough mixing.

Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

Centrifuge the mixture at 4000 rpm for 15 minutes.

Carefully decant the supernatant into a clean flask.

Repeat the extraction process (steps 2-6) on the plant residue twice more.

Combine the supernatants and evaporate to dryness under reduced pressure.

Reconstitute the dried extract in 10 mL of methanol.

Filter the reconstituted extract through a 0.45 µm syringe filter into an HPLC vial prior to

analysis.

HPLC Method for Quantification
A reversed-phase HPLC method is ideal for the separation of moderately polar compounds like

cudraxanthone B.[13][14][15][16][17] A C18 column is a versatile and widely used stationary

phase for this purpose. The mobile phase, consisting of a mixture of acetonitrile and water with

a small amount of formic acid, ensures good peak shape and resolution.

Chromatographic Conditions:
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Parameter Condition

Column C18 (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase
Acetonitrile : 0.1% Formic Acid in Water

(Gradient)

Gradient Program
0-20 min, 30-70% Acetonitrile; 20-25 min, 70-

30% Acetonitrile; 25-30 min, 30% Acetonitrile

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection Wavelength 254 nm

Preparation of Standard Solutions
Stock Solution (1 mg/mL): Accurately weigh 10 mg of cudraxanthone B reference standard

and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to

100 µg/mL.

Calibration Curve
Inject 10 µL of each working standard solution into the HPLC system.

Record the peak area for each concentration.

Construct a calibration curve by plotting the peak area versus the concentration of

cudraxanthone B.

Perform a linear regression analysis to determine the equation of the line (y = mx + c) and

the correlation coefficient (R²). The R² value should be ≥ 0.999 for a good linear fit.[14]

Sample Analysis
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Inject 10 µL of the filtered herbal extract solution into the HPLC system.

Identify the cudraxanthone B peak in the sample chromatogram by comparing its retention

time with that of the standard.

Calculate the concentration of cudraxanthone B in the sample using the calibration curve

equation.

Overall Workflow Diagram
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Caption: Workflow for the quantification of Cudraxanthone B.
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Method Validation
To ensure the reliability and accuracy of the analytical method, it must be validated according

to ICH guidelines.[7][8][9][10] The key validation parameters are outlined below.

Specificity
Specificity is the ability of the method to accurately measure the analyte in the presence of

other components such as impurities, degradation products, and matrix components. This can

be assessed by comparing the chromatograms of a blank matrix, the matrix spiked with

cudraxanthone B, and the cudraxanthone B standard. The peak for cudraxanthone B in the

spiked matrix should be pure and have the same retention time as the standard.

Linearity and Range
Linearity is the ability of the method to elicit test results that are directly proportional to the

concentration of the analyte. The range is the interval between the upper and lower

concentrations of the analyte that have been demonstrated to have a suitable level of

precision, accuracy, and linearity.[18]

Concentration (µg/mL) Peak Area (Arbitrary Units)

1 15,234

5 76,170

10 151,980

25 380,500

50 759,800

100 1,525,000

Linear Regression y = 15230x + 450

Correlation Coefficient (R²) 0.9998

Accuracy
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Accuracy is the closeness of the test results obtained by the method to the true value. It is

often determined by performing recovery studies on a sample matrix spiked with known

amounts of the analyte.[14][18]

Spiked Level
Amount Added
(µg/mL)

Amount Found
(µg/mL)

Recovery (%)

Low 5 4.95 99.0

Medium 25 25.3 101.2

High 50 49.8 99.6

Average Recovery

(%)
99.9

Precision
Precision is the degree of agreement among individual test results when the method is applied

repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the

relative standard deviation (RSD).

Repeatability (Intra-day precision): The analysis of replicate samples on the same day.

Intermediate Precision (Inter-day precision): The analysis of replicate samples on different

days.

Precision Level Concentration (µg/mL) RSD (%)

Repeatability (n=6) 25 < 1.5

Intermediate Precision (n=6, 3

days)
25 < 2.0

Limit of Detection (LOD) and Limit of Quantification
(LOQ)
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LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily

quantitated as an exact value.

LOQ: The lowest amount of an analyte in a sample which can be quantitatively determined

with suitable precision and accuracy.[14]

LOD and LOQ can be calculated based on the standard deviation of the response and the

slope of the calibration curve.

LOD = 3.3 × (σ/S)

LOQ = 10 × (σ/S)

Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of

the calibration curve.

Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters and provides an indication of its reliability during

normal usage.[18] Parameters to investigate include:

Flow rate (± 0.1 mL/min)

Column temperature (± 2 °C)

Mobile phase composition (± 2%)

The method should produce consistent results within these variations.

Method Validation Summary Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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